Cas no 2649022-72-8 (1-(1-isocyanatoethyl)-1-methylcyclopropane)

• Product Name: 1-(1-isocyanatoethyl)-1-methylcyclopropane
• CAS No: 2649022-72-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6001109
• PubChem ID: 126971419
• Update Time: 2025-06-11

1-(1-isocyanatoethyl)-1-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatoethyl)-1-methylcyclopropane
• EN300-1843656
• 2649022-72-8

• Inchi： 1S/C7H11NO/c1-6(8-5-9)7(2)3-4-7/h6H,3-4H2,1-2H3
• InChI Key： MWFMYTHLJVSSKG-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1(C)CC1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-isocyanatoethyl)-1-methylcyclopropane

Recent Advances in the Study of 1-(1-Isocyanatoethyl)-1-methylcyclopropane (CAS: 2649022-72-8)

The chemical compound 1-(1-isocyanatoethyl)-1-methylcyclopropane (CAS: 2649022-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isocyanate functional group and cyclopropane ring, has shown promising potential in various applications, including drug discovery, material science, and synthetic chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research involves the synthesis and optimization of 1-(1-isocyanatoethyl)-1-methylcyclopropane. A study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing hazardous byproducts. The method employs a palladium-catalyzed cyclopropanation followed by a selective isocyanate introduction, offering a scalable and environmentally friendly approach. This advancement is particularly relevant for industrial applications where large-scale production is required.

In addition to its synthetic utility, the biological activity of 1-(1-isocyanatoethyl)-1-methylcyclopropane has been explored. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule could potentially serve as lead compounds for developing anti-inflammatory agents. The study highlighted the compound's ability to modulate NF-κB signaling, a critical pathway in chronic inflammation.

Another promising application of 1-(1-isocyanatoethyl)-1-methylcyclopropane lies in its use as a building block for polymer chemistry. Researchers have demonstrated its utility in creating polyurethane-based materials with enhanced mechanical properties and biocompatibility. A recent publication in Macromolecules (2024) showcased how this compound can be incorporated into polymer backbones to improve thermal stability and elasticity, making it suitable for medical devices and coatings.

Despite these advancements, challenges remain in the widespread adoption of 1-(1-isocyanatoethyl)-1-methylcyclopropane. Issues such as stability under physiological conditions and potential toxicity need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its safety profile through in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 1-(1-isocyanatoethyl)-1-methylcyclopropane (CAS: 2649022-72-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its unique structural features and diverse applications underscore its potential as a valuable tool for drug discovery, material science, and beyond. Future research will likely focus on refining its synthesis, expanding its biological applications, and addressing existing limitations to unlock its full potential.